Cas no 2034567-92-3 (N-[2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl]-3-fluoro-4-methoxybenzamide)

• Product Name: N-[2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl]-3-fluoro-4-methoxybenzamide
• CAS No: 2034567-92-3
• MF: C₁₇H₁₉FN₂O₂S
• MW: 334.408366441727
• CID: 5353298
• Update Time: 2025-06-27

N-[2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl]-3-fluoro-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl)-3-fluoro-4-methoxybenzamide
• N-[2-(azetidin-1-yl)-2-thiophen-3-ylethyl]-3-fluoro-4-methoxybenzamide
• N-[2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl]-3-fluoro-4-methoxybenzamide

• Inchi： 1S/C17H19FN2O2S/c1-22-16-4-3-12(9-14(16)18)17(21)19-10-15(20-6-2-7-20)13-5-8-23-11-13/h3-5,8-9,11,15H,2,6-7,10H2,1H3,(H,19,21)
• InChI Key： LBLKHTYSZRMRQP-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CNC(C1C=CC(=C(C=1)F)OC)=O)N1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 408
• XLogP3: 2.6
• Topological Polar Surface Area: 69.8

Additional information on N-[2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl]-3-fluoro-4-methoxybenzamide

Introduction to N-[2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl]-3-fluoro-4-methoxybenzamide (CAS No. 2034567-92-3)

N-[2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl]-3-fluoro-4-methoxybenzamide (CAS No. 2034567-92-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, combines elements of azetidine, thiophene, and fluoro-substituted benzamide moieties, making it a promising candidate for further exploration in drug discovery and development.

The molecular framework of this compound is particularly noteworthy due to the presence of both azetidin-1-yl and thiophen-3-yl groups, which are known for their unique biological activities. The azetidine ring, a five-membered heterocycle containing nitrogen, is often found in bioactive molecules and has been implicated in various pharmacological interactions. On the other hand, the thiophene ring, a sulfur-containing aromatic heterocycle, is widely recognized for its role in enhancing the pharmacokinetic properties of drugs.

The introduction of a 3-fluoro substituent at the benzamide core adds another layer of complexity to this compound. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to modulate metabolic stability, binding affinity, and overall bioavailability. In particular, the 3-fluoro group can influence the electronic properties of the molecule, potentially enhancing its interaction with biological targets.

The methoxy group at the 4-position of the benzamide ring further contributes to the compound's structural diversity. Methoxy substitution is a common strategy in medicinal chemistry to improve solubility and metabolic stability. This modification can also affect the molecule's lipophilicity and thus its ability to cross biological membranes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of N-[2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl]-3-fluoro-4-methoxybenzamide. Studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors that are implicated in various diseases. For instance, preliminary computational studies have indicated that it might interact with enzymes involved in inflammation and pain signaling pathways.

In addition to its potential pharmacological applications, this compound has also been explored for its chemical synthesis and functionalization possibilities. The presence of multiple reactive sites, such as amide bonds and aromatic rings, provides opportunities for further derivatization. This flexibility makes it an attractive scaffold for designing novel analogs with enhanced biological activity or improved pharmacokinetic profiles.

The synthesis of N-[2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl]-3-fluoro-4-methoxybenzamide involves several key steps that require precise control over reaction conditions. The introduction of the azetidine ring typically requires cycloaddition reactions or cyclization protocols that ensure high yield and purity. Similarly, the attachment of the thiophene moiety often involves cross-coupling reactions such as Suzuki or Stille couplings.

The fluorination step at the 3-position of the benzamide ring is particularly critical and often requires specialized reagents and conditions to achieve high selectivity. Advanced techniques such as transition-metal-catalyzed fluorination or electrochemical fluorination have been employed to ensure regioselectivity and minimize side reactions.

Ongoing research in this area aims to optimize synthetic routes and explore new methodologies for constructing complex heterocyclic systems like N-[2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl]-3-fluoro-4-methoxybenzamide. Innovations in green chemistry principles are also being integrated into these processes to enhance sustainability and reduce environmental impact.

Evaluation of N-[2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl]-3-fluoro-4-methoxybenzamide in preclinical models has provided valuable insights into its potential therapeutic applications. Initial studies have shown promising results in inhibiting inflammatory pathways and modulating pain perception. These findings align with the growing interest in developing small molecules that target these pathways for treating chronic inflammatory diseases.

The compound's unique structural features also make it an interesting candidate for developing next-generation therapeutics. By leveraging computational biology tools, researchers can identify potential targets and predict how this molecule might interact with them at a molecular level. This approach has led to novel insights into drug-receptor interactions and has paved the way for rational drug design strategies.

In conclusion, N-[2-(azetidin-1-yl)-2-(thiophen-3-yilethyl]-3-fluoro-4-methoxybenzamide (CAS No. 2034567-92-3) represents a significant advancement in pharmaceutical chemistry. Its complex molecular architecture, combined with its potential biological activities, makes it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in developing innovative treatments for various diseases.